Cas no 1805480-97-0 (Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate)
Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate
-
- Inchi: 1S/C10H8BrNO3/c1-15-9(14)4-6-2-8(13)3-7(5-12)10(6)11/h2-3,13H,4H2,1H3
- InChI Key: MGTIALQWNMMJCI-UHFFFAOYSA-N
- SMILES: BrC1C(C#N)=CC(=CC=1CC(=O)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- XLogP3: 1.8
- Topological Polar Surface Area: 70.3
Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021303-250mg |
Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate |
1805480-97-0 | 97% | 250mg |
484.80 USD | 2021-06-24 | |
| Alichem | A013021303-500mg |
Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate |
1805480-97-0 | 97% | 500mg |
806.85 USD | 2021-06-24 | |
| Alichem | A013021303-1g |
Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate |
1805480-97-0 | 97% | 1g |
1,490.00 USD | 2021-06-24 |
Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate
Comprehensive Overview of Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate (CAS No. 1805480-97-0): Properties, Applications, and Industry Insights
The chemical compound Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate (CAS No. 1805480-97-0) is a specialized ester derivative gaining attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a bromo substituent, cyano group, and hydroxyl functionality, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.
In the context of sustainable chemistry trends, Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate has been investigated for its role in green synthesis protocols. The presence of both electron-withdrawing (cyano and bromo) and electron-donating (hydroxyl) groups makes it an interesting candidate for studying regioselective reactions—a hot topic in organic methodology development. Recent publications have highlighted its utility in palladium-catalyzed cross-coupling reactions, which are fundamental to constructing complex molecules in medicinal chemistry.
The compound's ester moiety (methyl acetate group) enhances its solubility profile, addressing a common challenge in heterocyclic compound formulation. This characteristic has sparked discussions in pharmaceutical forums about improving drug bioavailability, a frequently searched topic among formulation scientists. Analytical studies using HPLC and LC-MS have demonstrated the stability of CAS 1805480-97-0 under various pH conditions, making it suitable for further derivatization in multi-step syntheses.
From a commercial perspective, Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate has seen growing demand in the fine chemicals market. Suppliers often highlight its >98% purity grade, responding to industry needs for high-quality building blocks in contract research organizations. The compound's structural features enable diverse transformations—questions about "bromo-cyano phenol derivatives in drug design" and "hydroxyphenylacetate applications" frequently appear in academic search queries, reflecting researcher interest.
Environmental and safety aspects of handling 1805480-97-0 follow standard laboratory protocols for brominated compounds. While not classified as hazardous under major chemical inventories, proper handling of the cyano group requires attention—a practical consideration often searched by laboratory technicians. The compound's spectral data (1H NMR, 13C NMR, and IR) have been well-documented, supporting its identification in quality control procedures.
Emerging applications of this compound include materials science, where its aromatic core and functional groups show potential in designing organic electronic materials. This aligns with current nanotechnology trends and the search for "functionalized phenylacetates in material chemistry." Patent analyses reveal increasing references to Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate in intellectual property filings, particularly in photoresist compositions for semiconductor manufacturing.
For synthetic chemists, the compound's 5-hydroxyphenyl scaffold offers strategic advantages in natural product synthesis. Recent studies have explored its use in constructing benzofuran and chromone derivatives—classes of compounds with significant biological activities. These developments respond to frequent search queries about "bromophenol derivatives in natural product analogs" and "cyanoester synthetic applications."
Quality specifications for CAS 1805480-97-0 typically include stringent controls on residual solvents and heavy metals, reflecting pharmaceutical industry standards. Analytical method development for this compound has been a subject of technical discussions, particularly regarding HPLC separation from similar-structured impurities—a practical concern often raised in chromatography forums.
The global market for Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate shows regional variations, with greater demand in research-intensive economies. Supply chain considerations have become particularly relevant post-pandemic, as researchers search for "reliable sources of specialty bromo compounds." Current Good Manufacturing Practice (cGMP) compliant batches are increasingly available to meet regulatory requirements in preclinical development.
Future research directions may explore the compound's potential in PROTAC (Proteolysis Targeting Chimeras) technology—an emerging field in drug discovery. The bromo substituent's versatility in click chemistry applications could position 1805480-97-0 as valuable building block in this cutting-edge area, addressing frequent queries about "brominated linkers in targeted protein degradation."
1805480-97-0 (Methyl 2-bromo-3-cyano-5-hydroxyphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)